2-ethoxy-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
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Description
2-ethoxy-N-(2-(5-(3-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H20N6O5 and its molecular weight is 400.395. The purity is usually 95%.
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Scientific Research Applications
Coordination Chemistry and Self-Assembly Processes
Research on coordination complexes constructed from pyrazole-acetamide derivatives, including compounds with similar structural motifs to the specified chemical, highlights the effect of hydrogen bonding on self-assembly processes. These studies demonstrate how ligands based on pyrazole-acetamide frameworks can form coordination complexes with metals such as Co(II) and Cu(II), leading to diverse supramolecular architectures. Such complexes have been characterized by various techniques, including single-crystal X-ray crystallography, showcasing their potential in constructing new materials with significant antioxidant activity (Chkirate et al., 2019).
Anticancer Activity
Several studies have focused on the design and synthesis of pyrazole-acetamide derivatives and their analogs, assessing their cytotoxic activities against different cancer cell lines. These efforts aim to identify new anticancer agents, with some compounds showing appreciable growth inhibition effects on various cancer cell types. The research underscores the potential of pyrazole-acetamide derivatives in developing novel therapeutic agents for cancer treatment (Al-Sanea et al., 2020).
Antimicrobial and Antioxidant Properties
Compounds incorporating the pyrazole-acetamide moiety have been synthesized and evaluated for their antimicrobial activities. These studies highlight the broad spectrum of biological activities possessed by such compounds, including their potential to act as antimicrobial agents against various pathogens. Additionally, the antioxidant properties of related complexes have been explored, indicating the relevance of pyrazole-acetamide derivatives in developing agents with potential health benefits (Bondock et al., 2008).
Properties
IUPAC Name |
2-ethoxy-N-[2-[5-[(3-nitrophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O5/c1-2-29-11-16(25)19-6-7-23-17-15(9-21-23)18(26)22(12-20-17)10-13-4-3-5-14(8-13)24(27)28/h3-5,8-9,12H,2,6-7,10-11H2,1H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKZPKSJLTIZENT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.